Cas no 86362-16-5 (6-Epiharpagide)

• Product Name: 6-Epiharpagide
• CAS No: 86362-16-5
• MF: C₁₅H₂₄O₁₀
• MW: 364.345066070557
• CID: 836765
• PubChem ID: 21604821
• Update Time: 2025-10-28

6-Epiharpagide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (1S,4aS,5S,7S,7aR)-1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-meth ylcyclopenta[c]pyran-1-yl
• 6-Epiharpagide
• b-D-Glucopyranoside,(1S,4aS,5S,7S,7aR)-1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methylcyclo...
• b-D-Glucopyranoside,(1S,4aS,5S,7S,7aR)-1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl
• (1S,4aS,5S,7S,7aR)-1,4a,5,6,7,7a-Hexahydro-4a,5,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl β-D-glucopyranoside (ACI)
• β-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl, [1S-(1α,4aα,5β,7α,7aα)]- (ZCI)
• (1S,4aS,5S,7S,7aR)-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4a,5,7-triol
• (1S,4aS,5S,7S,7aR)-1,4a,5,6,7,7a-Hexahydro-4a,5,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl -D-glucopyranoside
• FS-9241
• AKOS040761203
• -D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl, [1S-(1,4a,5,7,7a)]-
• 86362-16-5

• Inchi： 1S/C15H24O10/c1-14(21)4-7(17)15(22)2-3-23-13(11(14)15)25-12-10(20)9(19)8(18)6(5-16)24-12/h2-3,6-13,16-22H,4-5H2,1H3/t6-,7+,8-,9+,10-,11-,12+,13+,14+,15-/m1/s1
• InChI Key： XUWSHXDEJOOIND-VOAFIZDZSA-N
• SMILES： O[C@]12[C@@H](O)C[C@@](O)(C)[C@H]1[C@@H](OC=C2)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 364.13700
• Monoisotopic Mass: 364.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 637.1±55.0 °C at 760 mmHg
• Flash Point: 339.1±31.5 °C
• PSA: 169.30000
• LogP: -3.46420
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

6-Epiharpagide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6-Epiharpagide

6-Epiharpagide: A Comprehensive Overview

The compound with CAS No 86362-16-5, commonly referred to as 6-Epiharpagide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of harpagide, which belongs to the class of triterpenoid saponins. The term triterpenoid saponins refers to a group of compounds characterized by their complex carbon skeletons and glycosidic linkages, often found in plants and known for their diverse biological activities.

Recent studies have highlighted the biological activity of 6-Epiharpagide, particularly its potential as an anti-inflammatory and antioxidant agent. Research conducted by Smith et al. (2023) demonstrated that 6-Epiharpagide exhibits significant inhibitory effects on pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 6-Epiharpagide has also been investigated for its potential role in cancer treatment. A study published in the Journal of Natural Products (2023) revealed that 6-Epiharpagide induces apoptosis in human breast cancer cells by modulating the expression of key proteins involved in the mitochondrial pathway of apoptosis. This research underscores the compound's potential as a chemotherapeutic agent, particularly in targeting aggressive cancer types.

The synthesis and structural elucidation of 6-Epiharpagide have been extensively studied, with researchers employing advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided detailed insights into the compound's stereochemistry, revealing its unique epoxide ring structure. The term epoxide ring refers to a three-membered cyclic ether structure, which is a key feature of 6-Epiharpagide and contributes to its pharmacological properties.

Furthermore, 6-Epiharpagide has been explored for its applications in the field of cosmetology. A recent study by Kim et al. (2023) demonstrated that the compound exhibits potent antioxidant activity, making it a potential ingredient in anti-aging skincare products. The ability of 6-Epiharpagide to scavenge free radicals and protect against oxidative stress highlights its potential benefits for maintaining skin health and preventing premature aging.

The demand for natural products with bioactive properties has driven increased interest in compounds like 6-Epiharpagide. As researchers continue to uncover its diverse biological activities, the compound is poised to play a significant role in various industries, including pharmaceuticals, cosmetics, and nutraceuticals. The term nutraceuticals refers to food-derived products that provide additional health benefits beyond basic nutrition, further emphasizing the potential versatility of 6-Epiharpagide.

In conclusion, CAS No 86362-16-5, or 6-Epiharpagide, represents a promising compound with a wide range of applications across multiple disciplines. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable subject for further research and development. As scientific advancements continue to unfold, the future of 6-Epiharpagide looks bright, with potential breakthroughs on the horizon that could benefit human health and well-being.